molecular formula C24H25NO3 B13737766 3-Acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol CAS No. 14593-00-1

3-Acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol

Cat. No.: B13737766
CAS No.: 14593-00-1
M. Wt: 375.5 g/mol
InChI Key: VNQYRAUPXUHXOA-UHFFFAOYSA-N
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Description

3-Acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol is a tertiary alcohol derivative featuring a complex substitution pattern. Its structure includes an acetamido group (-NHCOCH₃) at the 3-position, a p-anisyl (4-methoxyphenyl) substituent, and two phenyl groups at the 1-positions of the propanol backbone.

Properties

CAS No.

14593-00-1

Molecular Formula

C24H25NO3

Molecular Weight

375.5 g/mol

IUPAC Name

N-[3-hydroxy-1-(4-methoxyphenyl)-3,3-diphenylpropyl]acetamide

InChI

InChI=1S/C24H25NO3/c1-18(26)25-23(19-13-15-22(28-2)16-14-19)17-24(27,20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16,23,27H,17H2,1-2H3,(H,25,26)

InChI Key

VNQYRAUPXUHXOA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC(CC(C1=CC=CC=C1)(C2=CC=CC=C2)O)C3=CC=C(C=C3)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize 3-acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol, we compare it with structurally analogous compounds based on substituents and functional groups.

Amino Propanol Derivatives

  • D(+)-2-Amino-3-phenyl-1-propanol: This compound shares a phenyl-substituted propanol backbone but lacks the acetamido and p-anisyl groups. Its simpler structure results in lower molecular weight (151.20 g/mol) and distinct physicochemical properties, such as a melting point of 90–94°C. It is commercially available for use in chiral syntheses .
  • Its lower steric hindrance and hygroscopic nature contrast sharply with the bulky aryl groups in the target compound. It is classified as hazardous due to reactivity .

Aryl-Substituted Propanols

Acetamido-Containing Analogs

  • p-Anisyl acetate : A simpler ester with a p-anisyl group. Its relative content in mixtures (0.107 ± 0.028%) and chromatographic behavior (RT 19.516 min, LRI 1384) provide insights into the stability and detection of p-anisyl derivatives .

Key Comparative Data Table

Compound Name Molecular Formula Key Substituents Melting Point/Boiling Point Commercial Availability (Price) Notable Properties
3-Acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol C₂₄H₂₅NO₃ Acetamido, p-anisyl, diphenyl Not reported Not listed in major catalogs High steric hindrance, chiral centers
D(+)-2-Amino-3-phenyl-1-propanol C₉H₁₃NO Amino, phenyl 90–94°C 1g: ¥3,900; 10g: ¥26,500 Chiral synthon, low polarity
p-Anisyl acetate C₉H₁₀O₃ p-Anisyl, acetate Not reported Not listed GC retention time: 19.516 min
p-Anisyl γ-2-furyl-n-butyl ketone C₁₆H₁₈O₃ p-Anisyl, furyl, ketone B.p. 218°C/14 mm Not commercial Semicarbazone m.p. 161°C

Research Findings and Implications

  • Synthetic Challenges: The bulky aryl and acetamido groups in 3-acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol likely complicate synthesis, necessitating protective strategies for the amino group and controlled Grignard or Friedel-Crafts reactions for aryl incorporation .
  • Chiral Resolution: Unlike D(+)-2-amino-3-phenyl-1-propanol, which is commercially available as a single enantiomer, the target compound’s stereochemistry remains underexplored, posing challenges for asymmetric synthesis .
  • Stability and Storage: Amino-alcohol analogs like DL-1-amino-2-propanol require hazardous material handling (▲ symbol), suggesting that the acetamido group in the target compound may enhance stability by reducing reactivity .

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